Ethyl 1-methylpiperidine-3-carboxylate
Overview
Description
Ethyl 1-methylpiperidine-3-carboxylate is a chemical compound with the molecular formula C9H17NO2 . It has a molecular weight of 171.2368 . This compound is also known by other names such as Ethyl 1-methyl-3-piperidinecarboxylate, 3-Piperidinecarboxylic acid, 1-methyl-, ethyl ester, and Ethyl 1-methylnipecotate .
Molecular Structure Analysis
The molecular structure of Ethyl 1-methylpiperidine-3-carboxylate consists of a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms . Attached to this ring is an ethyl ester group, which contributes to the compound’s reactivity and properties .Physical And Chemical Properties Analysis
Ethyl 1-methylpiperidine-3-carboxylate has a molecular weight of 171.24 g/mol . More detailed physical and chemical properties such as boiling point, density, and solubility were not found in the available resources.Scientific Research Applications
Catalytic Annulation in Organic Chemistry
Ethyl 1-methylpiperidine-3-carboxylate shows significant applications in organic synthesis. For instance, it's used in phosphine-catalyzed [4 + 2] annulation processes, forming highly functionalized tetrahydropyridines. These compounds are crucial in synthesizing various organic molecules due to their regioselectivity and high yields in reaction processes (Zhu, Lan, & Kwon, 2003).
Optimization of Synthesis Processes
The compound has been involved in the optimization of synthetic processes. For example, ethyl(2R,4R)-4-methylpiperidine-2-carboxylate's synthesis was optimized, improving overall yield significantly. This advancement is vital in reducing production costs in industrial chemical synthesis (Can, 2012).
Gas-Phase Elimination Kinetics
The gas-phase elimination kinetics of ethyl 1-methylpiperidine-3-carboxylate and related compounds have been extensively studied. Understanding these kinetics is essential in various chemical processes, especially in developing and improving reaction mechanisms and conditions (Monsalve et al., 2006).
Applications in Aminocarbonylation
Ethyl 1-methylpiperidine-3-carboxylate plays a role in the aminocarbonylation process, particularly in the palladium-catalyzed reaction. This application is significant in organic synthesis, providing a pathway to synthesize various amides and carboxamides (Takács et al., 2014).
Role in Heterocyclic Chemistry
This compound is also utilized in the synthesis of heterocyclic compounds, such as pyrimido[4,5-b] and [5,4-c]-[1,8]naphthyridines. These compounds have diverse applications in pharmaceuticals and agrochemicals (Plisson & Chenault, 2001).
Involvement in Multi-component Synthesis
Ethyl 1-methylpiperidine-3-carboxylate is used in the multi-component synthesis of polyhydroquinoline derivatives. These derivatives have various applications in medicinal chemistry and drug discovery (Khaligh, 2014).
Use in Bioconjugation Reactions
The compound has been studied in EDC/sNHS-mediated bioconjugation reactions, particularly for carboxylated peptide substrates. These reactions are significant in biomedical research for drug development and protein modification (Totaro et al., 2016).
Future Directions
Piperidine derivatives, including Ethyl 1-methylpiperidine-3-carboxylate, are important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including Ethyl 1-methylpiperidine-3-carboxylate, is an important task of modern organic chemistry .
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by Ethyl 1-methylpiperidine-3-carboxylate are currently unknown. It’s possible that this compound may interact with multiple pathways, leading to downstream effects. More research is needed to confirm this and to understand the specific pathways involved .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which it reaches its site of action .
Result of Action
Understanding these effects would provide insights into the compound’s potential therapeutic applications and side effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like Ethyl 1-methylpiperidine-3-carboxylate. Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets and its overall effectiveness .
properties
IUPAC Name |
ethyl 1-methylpiperidine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-3-12-9(11)8-5-4-6-10(2)7-8/h8H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFJJNMLPRDRTCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701282086 | |
Record name | Ethyl 1-methyl-3-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701282086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-methylpiperidine-3-carboxylate | |
CAS RN |
5166-67-6 | |
Record name | Ethyl 1-methyl-3-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5166-67-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1-methylpiperidine-3-carboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005166676 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5166-67-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=64739 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl 1-methyl-3-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701282086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 1-methylpiperidine-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.592 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary decomposition pathway of ethyl 1-methylpiperidine-3-carboxylate in the gas phase?
A: The research paper by [] demonstrates that ethyl 1-methylpiperidine-3-carboxylate decomposes in the gas phase primarily through a concerted six-membered cyclic transition state mechanism. This process leads to the formation of 1-methylpiperidine-3-carboxylic acid and ethylene. This initial decomposition step is followed by the decarboxylation of the intermediate β-amino acid (1-methylpiperidine-3-carboxylic acid).
Q2: How does the decomposition activation energy of ethyl 1-methylpiperidine-3-carboxylate compare to that of similar compounds?
A: The activation energy for the gas-phase decomposition of ethyl 1-methylpiperidine-3-carboxylate was determined to be 212.8 kJ mol−1 []. This value is comparable to the activation energy of ethyl piperidine-3-carboxylate (210.4 kJ mol−1) but higher than that of ethyl 3-(piperidin-1-yl) propionate (199.7 kJ mol−1) []. This suggests that the presence and position of the methyl group on the piperidine ring can subtly influence the energy barrier for the decomposition reaction.
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